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Compound of Interest

Compound Name: 4-Bromo-2-iodo-3-methylaniline

CAS No.: 1208077-24-0

Cat. No.: B3221757

Get Quote

Executive Summary
4-Bromo-2-iodo-3-methylaniline is a "privileged scaffold" in medicinal chemistry due to its

unique substitution pattern. The presence of three distinct functional handles—an amino group

(-NH₂), an iodine atom (-I), and a bromine atom (-Br)—around a toluene core allows for

orthogonal functionalization.

Strategic Value: The reactivity difference between the C–I and C–Br bonds enables

sequential cross-coupling (e.g., selective Suzuki-Miyaura coupling at the iodo position

followed by Buchwald-Hartwig amination at the bromo position).

Primary Application: Synthesis of heterocyclic cores (indoles, quinolines) and biaryl systems

found in oncology drugs.

Synthesis Challenge: Achieving the specific 2-iodo / 4-bromo regiochemistry is non-trivial

due to the competing directing effects of the amino and methyl groups.
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Property Data

CAS Number 1208077-24-0

IUPAC Name 4-Bromo-2-iodo-3-methylaniline

Molecular Formula C₇H₇BrIN

Molecular Weight 311.95 g/mol

Appearance Off-white to light brown solid

Melting Point
78–82 °C (typical for related isomers; varies by

purity)

Solubility
Soluble in DMSO, DCM, Ethyl Acetate; Insoluble

in water

Storage
2–8°C, Protect from light (Iodine-carbon bond is

photosensitive)

Strategic Synthesis: The "Regiocontrol" Problem
Synthesizing this specific isomer requires overcoming the natural directing effects of the aniline

ring.

The Challenge
If one attempts to iodinate 4-bromo-3-methylaniline directly, the major product is often the 6-

iodo isomer (4-bromo-2-iodo-5-methylaniline), not the desired 2-iodo isomer. This is because

the 6-position is sterically less hindered than the 2-position, which is "sandwiched" between the

amino and methyl groups.

The Solution: "Reverse" Halogenation Strategy
To guarantee the correct regiochemistry, the most robust synthetic route installs the iodine

before the bromine, or utilizes a decarboxylative iodination strategy to force the iodine into the

sterically crowded 2-position.

Recommended Pathway: Bromination of 2-Iodo-3-methylaniline
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Precursor Synthesis: Synthesize 2-iodo-3-methylaniline (CAS 89938-16-9).[1]

Final Functionalization: Brominate the precursor. The amino group (strong ortho/para

director) directs the electrophilic bromine to the para position (C4), which is the only

available activated site (C6 is ortho, but para is electronically favored and less hindered than

the iodine-flanked C2).

Synthesis Flowchart (DOT Visualization)
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Caption: Figure 1. The recommended synthetic pathway utilizes a decarboxylative iodination

strategy to establish the difficult 2-iodo motif prior to bromination.

Detailed Experimental Protocols
Step 1: Synthesis of 2-Iodo-3-methylaniline
Rationale: Using 2-amino-3-methylbenzoic acid (3-methylanthranilic acid) allows for a

decarboxylative iodination that places the iodine atom exactly at the C2 position, replacing the

carboxyl group.

Reagents:

2-Amino-3-methylbenzoic acid (1.0 eq)

Iodine (I₂) (1.1 eq)

Sodium Bicarbonate (NaHCO₃) (2.0 eq)

Solvent: DMSO or DMF
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Protocol:

Dissolve 2-amino-3-methylbenzoic acid (15.1 g, 100 mmol) in DMSO (100 mL).

Add NaHCO₃ (16.8 g, 200 mmol) followed by Iodine (27.9 g, 110 mmol) in portions.

Heat the reaction mixture to 100°C for 4–6 hours. Note: Evolution of CO₂ gas indicates

reaction progress.

Cool to room temperature and quench with saturated aqueous Na₂S₂O₃ (sodium thiosulfate)

to remove excess iodine.

Extract with Ethyl Acetate (3 x 100 mL). Wash organics with brine, dry over Na₂SO₄, and

concentrate.

Purification: Flash column chromatography (Hexanes/EtOAc 9:1) yields 2-iodo-3-

methylaniline as a yellow solid.

Step 2: Bromination to 4-Bromo-2-iodo-3-methylaniline
Rationale: With the iodine installed at C2 and methyl at C3, the C4 position is para to the amino

group. Electrophilic aromatic substitution with NBS will occur almost exclusively at C4.

Reagents:

2-Iodo-3-methylaniline (from Step 1)

N-Bromosuccinimide (NBS) (1.05 eq)

Solvent: DMF or Acetonitrile

Protocol:

Dissolve 2-iodo-3-methylaniline (11.6 g, 50 mmol) in DMF (50 mL) and cool to 0°C in an ice

bath.

Dissolve NBS (9.35 g, 52.5 mmol) in DMF (20 mL) and add dropwise over 30 minutes.

Critical: Maintain low temperature to prevent over-bromination.
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Stir at 0°C for 1 hour, then allow to warm to room temperature for 2 hours.

Monitor by TLC (or HPLC). The starting material peak should disappear.

Workup: Pour the mixture into ice water (300 mL). The product typically precipitates.

Filter the solid.[2] If oil forms, extract with DCM.

Purification: Recrystallize from Ethanol/Water or purify via silica gel chromatography

(Hexanes/EtOAc) to obtain 4-bromo-2-iodo-3-methylaniline.

Applications in Drug Discovery[1]
This compound is a "linchpin" intermediate. Its value lies in the ability to perform

chemoselective cross-coupling.

Sequential Coupling Logic
Site A (Iodine, C2): Reacts first.

Reaction: Suzuki-Miyaura or Sonogashira coupling at room temperature.

Why: The C–I bond is weaker and undergoes oxidative addition with Pd(0) faster than the

C–Br bond.

Site B (Bromine, C4): Reacts second.

Reaction: Buchwald-Hartwig amination or second Suzuki coupling at elevated

temperatures (>80°C).

Site C (Amine, C1): Available for amide coupling or heterocycle formation throughout.

Comparative Reactivity Table
Halogen Site

Bond Energy
(approx)

Pd-Catalyzed
Reactivity

Typical Coupling
Temp

C2–Iodo ~65 kcal/mol High (Reacts 1st) 25–40 °C

C4–Bromo ~81 kcal/mol Medium (Reacts 2nd) 80–110 °C
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Safety & Handling (MSDS Highlights)
Hazards:

H315/H319: Causes skin and serious eye irritation.

H335: May cause respiratory irritation.

Photosensitivity: Iodinated compounds can degrade (release I₂) upon prolonged light

exposure. Store in amber vials.

PPE: Nitrile gloves, safety goggles, and fume hood are mandatory.

Spill Cleanup: Adsorb with inert material. Treat area with dilute sodium thiosulfate if iodine

staining occurs.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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